5-bromo-6-methoxypyridine-3-thiol
Overview
Description
5-Bromo-6-methoxypyridine-3-thiol, commonly referred to as 5-Br-6-MOP-3-thiol, is a thiol-containing heterocyclic compound that has been studied extensively in the scientific literature. It is a derivative of pyridine and is composed of a cyclic ring with five carbon atoms and one sulfur atom. The compound has been used in a variety of applications, including synthesis, scientific research, and laboratory experiments.
Scientific Research Applications
5-Br-6-MOP-3-thiol has been studied for a variety of scientific research applications. It has been used as a model compound to study the reactivity of thiols and their derivatives. It has also been used to study the reactivity of pyridine derivatives in the presence of nucleophiles. In addition, 5-Br-6-MOP-3-thiol has been used to study the structure and reactivity of thiol-containing heterocycles.
Mechanism of Action
The mechanism of action of 5-Br-6-MOP-3-thiol is well understood. The thiol group of the molecule reacts with nucleophiles, such as amines and alcohols, to form thioethers. The reaction is facilitated by the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is reversible and can be used to synthesize a variety of thioethers.
Biochemical and Physiological Effects
There have been no studies on the biochemical and physiological effects of 5-Br-6-MOP-3-thiol. Therefore, it is not known if it has any effects on the body.
Advantages and Limitations for Lab Experiments
5-Br-6-MOP-3-thiol is a useful compound for laboratory experiments. It can be easily synthesized and is relatively stable. It is also soluble in a variety of solvents, making it easy to work with. However, it is important to note that it is a hazardous compound and should be handled with caution.
Future Directions
There are a number of potential future directions for the study of 5-Br-6-MOP-3-thiol. These include the development of new synthesis methods, the exploration of its reactivity with other compounds, the study of its biochemical and physiological effects, and the development of new applications. In addition, further research into its structure and reactivity could lead to new insights into thiol-containing heterocycles.
Synthesis Methods
5-Br-6-MOP-3-thiol can be synthesized by a variety of methods. The most common method involves the reaction of 5-bromo-6-methoxy-pyridine with sodium thiophenoxide in the presence of sodium hydroxide and acetic acid. This reaction produces 5-Br-6-MOP-3-thiol as the major product. Other methods include the reaction of 5-bromo-6-methoxy-pyridine with thiourea, thiocyanate, and thiols in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromo-6-methoxypyridine-3-thiol can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2,6-dimethoxypyridine", "sodium hydride", "carbon disulfide", "bromine", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "thiourea" ], "Reaction": [ "Step 1: React 2,6-dimethoxypyridine with sodium hydride in anhydrous DMF to form the corresponding pyridine anion.", "Step 2: Add carbon disulfide to the reaction mixture and stir for several hours to form the pyridine-2-thiolate intermediate.", "Step 3: Add bromine to the reaction mixture and stir for several hours to form the 5-bromo-2-thiopyridine intermediate.", "Step 4: React the 5-bromo-2-thiopyridine intermediate with sodium hydroxide in water to form the 5-bromo-2-hydroxypyridine intermediate.", "Step 5: Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate.", "Step 6: Wash the organic layer with sodium bicarbonate solution and dry over anhydrous magnesium sulfate.", "Step 7: React the 5-bromo-2-hydroxypyridine intermediate with thiourea in ethanol to form the desired product, 5-bromo-6-methoxypyridine-3-thiol." ] } | |
CAS RN |
2353248-19-6 |
Molecular Formula |
C6H6BrNOS |
Molecular Weight |
220.1 |
Purity |
95 |
Origin of Product |
United States |
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